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Compound of Interest

1-(2-fluoro-6-
Compound Name:
methoxyphenyl)ethanone

Cat. No.: B155530

Essential Safety and Handling Guide for 1-(2-
fluoro-6-methoxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2-fluoro-6-methoxyphenyl)ethanone (CAS No. 120484-50-6). Adherence to these
procedures is vital for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-(2-fluoro-6-methoxyphenyl)ethanone, a comprehensive approach to
personal protection is mandatory to minimize exposure risks. The following personal protective
equipment is required:
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PPE Category Item Specifications

Must meet ANSI Z87.1

) ) standards.[1] A face shield
Safety Glasses with Side

Eye Protection ) should be worn over safety
Shields or Goggles ) ]
glasses if there is a splash

hazard.[1]

Disposable nitrile gloves are
suitable for short-term
_ ] ) protection.[1] Always inspect
Hand Protection Chemical-Resistant Gloves
gloves before use and change
them immediately upon

contamination.

A flame-resistant Nomex® lab
] coat is recommended, fully
Body Protection Laboratory Coat
buttoned to cover as much

skin as possible.[1]

Use in a well-ventilated area,
preferably a chemical fume
hood.[2] If ventilation is
Respiratory Protection Respirator inadequate, a NIOSH-
approved respirator with
appropriate cartridges is

necessary.[2]

Shoes must cover the entire
Foot Protection Closed-Toe Shoes foot; perforated shoes or

sandals are not permitted.[1][3]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.[4]
e Ensure that an emergency eyewash station and safety shower are readily accessible.[3]
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» Remove all sources of ignition from the handling area.[5]
2. Donning PPE:

e Puton alab coat, ensuring it is fully buttoned.

o Wear appropriate closed-toe shoes.

e Put on safety glasses or goggles. If a splash risk exists, also wear a face shield.
 Finally, put on chemical-resistant gloves.

3. Handling the Compound:

e Wash hands thoroughly after handling.[6][7]

e Avoid direct contact with the skin and eyes.[5]

e Do not eat, drink, or smoke in the handling area.[6]

o Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated
place.[5][7]

4. In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[5]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, seek medical attention.[5]

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[5]

¢ Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[6][8]

Disposal Plan

Proper disposal of 1-(2-fluoro-6-methoxyphenyl)ethanone is critical to prevent environmental
contamination and ensure regulatory compliance.
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Disposal Step

Procedure

Waste Collection

Collect waste in a suitable, labeled, and closed

container.[2][4]

Spill Management

For spills, soak up with an inert absorbent
material and place in a suitable container for
disposal.[5] Do not let the product enter drains.

[2]7]

Final Disposal

Dispose of the waste through a licensed
professional waste disposal service.[4] The
recommended method is incineration in a
chemical incinerator equipped with an

afterburner and scrubber.[4]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of 1-(2-fluoro-6-methoxyphenyl)ethanone
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Caption: Step-by-step workflow for the safe handling and disposal of 1-(2-fluoro-6-
methoxyphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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